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Compound of Interest

Compound Name: Nonadecanoate

Cat. No.: B1228766 Get Quote

The safe and environmentally responsible disposal of nonadecanoate, also known as

nonadecanoic acid, is a critical aspect of laboratory safety and regulatory compliance. This

guide provides detailed, step-by-step procedures for its proper handling and disposal, ensuring

the protection of laboratory personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is essential to be aware of the hazards associated

with nonadecanoate and to use appropriate personal protective equipment (PPE).

Hazard Overview: Nonadecanoic acid is classified as a substance that causes skin irritation

and serious eye irritation.[1][2][3] It may also cause respiratory irritation.[1] Some safety data

sheets indicate it can be toxic if swallowed and harmful if it comes into contact with the skin

or is inhaled.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including:

Safety glasses with side shields or goggles.[3]

Chemical-resistant gloves (e.g., nitrile).[3]

A laboratory coat.[3]

Ventilation: Handle nonadecanoate in a well-ventilated area to minimize the risk of inhaling

dust or fumes.[1][2]
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Spill Management: In the event of a spill, sweep up the solid material and place it into a

suitable, labeled container for disposal.[2] Avoid generating dust. Ensure the area is well-

ventilated.

Step-by-Step Disposal Protocol
The standard procedure for disposing of nonadecanoate is to treat it as hazardous chemical

waste. It should not be disposed of in regular trash or down the drain.[1]

Waste Identification and Segregation
Classification: Treat all nonadecanoate waste, including contaminated materials, as

hazardous chemical waste.

Segregation: Do not mix nonadecanoate waste with other waste streams unless explicitly

permitted by your institution's Environmental Health and Safety (EHS) office. Store it

separately from incompatible materials such as strong bases or reducing agents.[2][4]

Container Selection and Labeling
Container: Collect solid nonadecanoate waste in a sturdy, leak-proof container with a

secure lid.[5][6] Whenever possible, use the original container.[4][6]

Labeling: Clearly label the waste container as "Hazardous Waste" and identify the contents

as "Nonadecanoate" or "Nonadecanoic Acid".[5][6] The label should also include the date

when waste was first added to the container.

Waste Accumulation and Storage
Storage Location: Store the sealed waste container in a designated Satellite Accumulation

Area (SAA), which should be at or near the point of generation.[4][5]

Storage Conditions: The storage area should be cool, dry, and well-ventilated. Keep the

container closed at all times, except when adding waste.[5][7]

Arranging for Professional Disposal
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Contact EHS: Follow your institution's procedures for hazardous waste pickup. Contact your

EHS office or a licensed hazardous waste disposal contractor to arrange for collection.[5]

Documentation: Provide the waste contractor with the Safety Data Sheet (SDS) for

nonadecanoic acid to ensure they have all necessary information for safe handling and

transport.

Empty Container Disposal
Decontamination: A container that held nonadecanoate should be thoroughly emptied so

that as little residue as possible remains.[7]

Disposal: Once emptied, deface or remove all hazardous chemical labels from the container.

[7] The container can then typically be disposed of as regular trash, but it is important to

consult your local and institutional regulations first.[7]

Summary of Nonadecanoate Properties and
Disposal Information
The following table summarizes key data for nonadecanoic acid to facilitate quick reference for

safe handling and disposal.
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Property Information Citations

Physical State Solid [2][3]

Appearance White [2][3]

Odor Odorless [2][3]

Primary Hazards

Skin Irritant, Serious Eye

Irritant, Potential Respiratory

Irritant, May be toxic/harmful.

[1]

Incompatible Materials
Strong bases, Reducing

agents
[2]

Disposal Method

Treat as hazardous waste.

Collect in a labeled, sealed

container for pickup by a

licensed waste contractor.

[1][5]

Prohibited Disposal

Do not dispose of in household

garbage. Do not allow to enter

the sewage system, surface

water, or ground water.

[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of nonadecanoate waste in a laboratory setting.
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Nonadecanoate Disposal Workflow

Disclaimer: This information is intended as a guide and is based on general laboratory safety

principles and data from safety data sheets. Always consult your institution's specific
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Environmental Health and Safety (EHS) guidelines and local, state, and federal regulations

before disposing of any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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